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Compound of Interest

Compound Name: 6-Bromo-1-indanone

Cat. No.: B133036

An In-Depth Technical Guide to the Physicochemical Properties of 6-Bromo-1-indanone for
Advanced Research Applications

Abstract

6-Bromo-1-indanone is a pivotal intermediate in the realms of medicinal chemistry, material
science, and organic electronics. Its utility stems from a functionalized indanone scaffold, which
is recognized as a "privileged structure” in drug discovery. A precise understanding of its
fundamental physicochemical properties, such as melting and boiling points, is critical for its
synthesis, purification, and application in further chemical transformations. This guide provides
an in-depth analysis of these properties, offering both established data and the experimental
protocols required for their verification. It is designed to serve as a comprehensive resource for
researchers, scientists, and drug development professionals, ensuring the reliable and safe
application of this versatile compound.

Introduction to 6-Bromo-1-indanone: A Molecule of

Strategic Importance
The Indanone Scaffold: A Privileged Structure in
Medicinal Chemistry

The indanone core is a rigid, bicyclic framework that serves as the backbone for numerous
biologically active molecules and natural products.[1][2] Its structural conformation provides a
versatile platform for developing therapeutic agents across various disease areas.[1] A
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prominent example is Donepezil, an acetylcholinesterase inhibitor used in the treatment of
Alzheimer's disease, which features an indanone moiety.[1] The established success of such
drugs has cemented the indanone scaffold as a privileged structure, spurring significant interest
in its derivatives for novel therapeutic development.[1][2]

Profile of 6-Bromo-1-indanone: A Key Synthetic
Intermediate

6-Bromo-1-indanone (CAS No. 14548-39-1) is a derivative of indanone characterized by a
bromine atom at the 6-position of the aromatic ring.[3] This bromine atom is a key functional
handle, providing a reactive site for a variety of cross-coupling reactions and other chemical
modifications. This reactivity allows for the elaboration of the indanone core into more complex
molecular architectures, making 6-Bromo-1-indanone a valuable building block in multi-step
syntheses.[1]

Multifaceted Applications in Science and Technology

The versatility of 6-Bromo-1-indanone extends beyond traditional drug discovery into several
advanced scientific fields:

o Pharmaceutical Synthesis: It is a crucial intermediate for synthesizing a range of
pharmaceutical agents, including potential anti-inflammatory, analgesic, and anticancer
compounds.[3][4][5]

o Material Science: The compound is explored for creating novel polymers, coatings, and dyes
with unique properties like enhanced durability.[3][4][5]

¢ Organic Electronics: It finds application in the fabrication of organic light-emitting diodes
(OLEDSs), where it can contribute to improving the efficiency and performance of display
technologies.[3][4][5]

» Biological and Analytical Research: It is used in biological studies to understand mechanisms
like tumor growth and serves as a reference standard in the development of analytical
testing protocols.[3][4][5]

Core Physicochemical Properties
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A thorough understanding of the physical constants of 6-Bromo-1-indanone is fundamental for
its practical application in a laboratory or industrial setting. These values dictate the conditions
required for storage, handling, and reaction setup.

Summary of Key Properties

The essential physicochemical data for 6-Bromo-1-indanone are summarized below for quick

reference.
Property Value Source(s)
CAS Number 14548-39-1 [3116][7]
Molecular Formula CoH7BrO [31[8]
Molecular Weight 211.06 g/mol [31[8]

White to pale yellow crystalline
Appearance _ [31[71[8]1[°]
powder or solid

Melting Point 110-115°C [61[719]
Boiling Point 291.6 £ 29.0 °C (Predicted) [9]
Purity >97% [3]

Melting Point: Experimental Determination and
Considerations

The melting point of a crystalline solid is a critical indicator of its purity. For 6-Bromo-1-
indanone, various sources report a melting point in the range of 110-115 °C.[6][7][9] This slight
variation is typical and can be attributed to differences in residual impurities or the specific
experimental method used for determination. A sharp melting range (e.g., 111-112 °C) is
indicative of high purity, whereas a broad melting range suggests the presence of
contaminants, which disrupt the crystal lattice and cause melting to occur over a wider
temperature span.

Boiling Point: Predictive Modeling vs. Experimental Data
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Experimental data for the boiling point of 6-Bromo-1-indanone is not readily available in
published literature.[6] Instead, a predicted boiling point of 291.6 °C is cited.[9] The absence of
an experimentally determined value is common for complex organic solids. High molecular
weight compounds often have very high boiling points, and many will decompose at
temperatures below their boiling point under atmospheric pressure. Therefore, distillation, the
standard method for determining boiling point, is often not feasible. Predictive models based on
molecular structure provide a useful estimate in such cases.

Experimental Protocol: Capillary Melting Point
Determination

This section provides a detailed, self-validating protocol for the accurate determination of the
melting point of 6-Bromo-1-indanone using the capillary method.

Principle of the Method

The capillary melting point method involves heating a small, finely powdered sample in a
capillary tube within a calibrated heating block. The melting point is recorded as the
temperature range from the appearance of the first liquid droplet to the complete liquefaction of
the solid. The heating rate is a critical parameter; a slow rate (1-2 °C per minute) around the
expected melting point is essential for achieving thermal equilibrium between the sample,
thermometer, and heating block, ensuring an accurate reading.

Required Apparatus and Reagents

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

6-Bromo-1-indanone sample

Spatula

Mortar and pestle (optional, if sample is not a fine powder)

Certified melting point standards (e.g., benzophenone, caffeine) for calibration
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Step-by-Step Protocol

Instrument Calibration: Before analyzing the sample, verify the accuracy of the melting point
apparatus using a certified standard with a known melting point close to that of 6-Bromo-1-
indanone. This step ensures the trustworthiness of the experimental results.

Sample Preparation: Ensure the 6-Bromo-1-indanone sample is completely dry. If
necessary, gently crush the crystalline solid into a fine powder using a mortar and pestle.
This ensures uniform packing and efficient heat transfer.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a
small amount. Invert the tube and gently tap it on a hard surface to pack the sample tightly
into the sealed end. The ideal sample height is 2-3 mm. A tightly packed sample is crucial for
accurate heat conduction.

Initial Heating: Place the loaded capillary tube into the heating block of the apparatus. Set
the initial temperature to approximately 20 °C below the expected melting point (~90 °C) and
heat rapidly.

Precise Determination: As the temperature approaches the expected melting range, reduce
the heating rate to 1-2 °C per minute. This slow ramp rate is the most critical variable for
obtaining an accurate reading.

Record the Melting Range:
o T1: Record the temperature at which the first drop of liquid appears.
o T2: Record the temperature at which the entire sample has turned into a clear liquid.

Report the Result: The melting point is reported as the range T1 - T2. For a pure sample, this
range should be narrow (< 2 °C).

Data Interpretation and Validation

Sharp Range (e.g., 111.5 - 112.5 °C): Indicates a high degree of purity.

Broad Range (e.g., 108 - 112 °C): Suggests the presence of impurities, which depress and
broaden the melting range.
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o Comparison to Literature: A result that aligns with the established literature values (110-115
°C) validates the identity and purity of the compound.

Workflow for Melting Point Determination
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Caption: Workflow for Capillary Melting Point Determination.
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Safety, Handling, and Storage

Proper handling and storage of 6-Bromo-1-indanone are essential to ensure laboratory safety
and maintain the integrity of the compound.

Hazard Identification

According to safety data sheets, 6-Bromo-1-indanone is classified with the following hazards:
o Skin Irritation (Category 2)[10]
e Serious Eye Irritation (Category 2)[10]

It is crucial to wear appropriate personal protective equipment to prevent direct contact.

Recommended Handling Procedures

e Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[6]
Ensure that eyewash stations and safety showers are readily accessible.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[10]
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[6][10]

o Respiratory Protection: Avoid breathing dust. If ventilation is inadequate, use a NIOSH-
approved respirator.

e Hygiene: Wash hands thoroughly after handling.[6][10] Do not eat, drink, or smoke in the
laboratory.

Storage and Stability

» Conditions to Avoid: Keep away from heat, flames, and sparks. Avoid dust formation and
incompatible materials.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[6]
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» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][10]
Some suppliers recommend storage at 0-8 °C.[3] The compound is stable under normal,
recommended storage conditions.[6][10]

Conclusion

6-Bromo-1-indanone is a high-value chemical intermediate with significant applications in
pharmaceutical development and material science. A precise knowledge of its melting point is a
fundamental requirement for assessing purity and ensuring reproducible results in synthetic
applications. While its boiling point remains a predicted value due to potential thermal
instability, its melting point is well-characterized and can be reliably verified using standard
laboratory protocols. By adhering to the detailed experimental and safety guidelines presented
in this document, researchers can confidently and safely utilize 6-Bromo-1-indanone to its full
potential in their innovative work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b133036?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b133036
https://wap.guidechem.com/question/what-is-the-application-and-pr-id139273.html
https://www.chemimpex.com/products/25792
https://www.ub.edu/visitavirtual/visitavirtualEH/panoramiques-360/UB-tour-master.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1758499720%27)%3B%22%3E%3C/krpano%3E
https://www.jk-sci.com/products/j5325792
https://www.fishersci.com/store/msds?partNumber=AAH5400303&productDescription=6-BROMO-1-INDANONE%2C+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/B3711
https://www.tcichemicals.com/IN/en/p/B3711
https://cymitquimica.com/products/3B-B3711/14548-39-1/6-bromo-1-indanone/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0426226.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0426226.aspx
https://www.tcichemicals.com/BE/en/sds/B3711_EU_6N.pdf
https://www.benchchem.com/product/b133036#6-bromo-1-indanone-melting-point-and-boiling-point
https://www.benchchem.com/product/b133036#6-bromo-1-indanone-melting-point-and-boiling-point
https://www.benchchem.com/product/b133036#6-bromo-1-indanone-melting-point-and-boiling-point
https://www.benchchem.com/product/b133036#6-bromo-1-indanone-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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